Cas no 1546226-01-0 (2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one
• CAS No: 1546226-01-0
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 4774398
• Update Time: 2025-05-23

2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-propylpiperazin-1-yl)ethan-1-one
• 2-azido-1-(4-propylpiperazin-1-yl)ethanone
• 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C9H17N5O/c1-2-3-13-4-6-14(7-5-13)9(15)8-11-12-10/h2-8H2,1H3
• InChI Key： QPBVJFJAGMFMGA-UHFFFAOYSA-N
• SMILES： O=C(CN=[N+]=[N-])N1CCN(CCC)CC1

Computed Properties

• Exact Mass: 211.14331018 g/mol
• Monoisotopic Mass: 211.14331018 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.9
• Molecular Weight: 211.26

Additional information on 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one

Recent Advances in the Study of 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one (CAS: 1546226-01-0)

The compound 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one (CAS: 1546226-01-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the versatility of 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its azido functional group allows for efficient click chemistry reactions, enabling the rapid assembly of complex molecular architectures. Researchers have successfully utilized this compound in the development of targeted drug delivery systems and as a scaffold for the design of enzyme inhibitors.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to selectively inhibit specific kinase enzymes involved in cancer progression. The study employed a combination of molecular docking simulations and in vitro assays to elucidate the binding mechanism and inhibitory potency of 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one derivatives. The results showed promising activity against several cancer cell lines, with minimal cytotoxicity to normal cells.

Another significant development involves the use of this compound in proteomics research. Its reactive azido group has been exploited for bioorthogonal labeling of proteins, facilitating the study of protein-protein interactions and post-translational modifications. This application has opened new avenues for understanding disease mechanisms at the molecular level.

The pharmacokinetic properties of 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one have also been investigated in recent preclinical studies. Researchers have reported favorable absorption and distribution characteristics, along with acceptable metabolic stability. These findings suggest that derivatives of this compound may have good drug-like properties, warranting further investigation in animal models.

Despite these promising developments, challenges remain in optimizing the selectivity and potency of compounds derived from this scaffold. Current research efforts are focused on structural modifications to improve target specificity and reduce potential off-target effects. Several research groups are exploring the incorporation of this moiety into more complex molecular frameworks to enhance its therapeutic potential.

In conclusion, 2-Azido-1-(4-propylpiperazin-1-yl)ethan-1-one (CAS: 1546226-01-0) represents a valuable chemical tool with diverse applications in drug discovery and chemical biology. The recent advances in its utilization highlight its potential as a versatile building block for the development of novel therapeutic agents. Future research directions may include the exploration of its applications in other disease areas and the development of more efficient synthetic routes for its production.